Cas no 41055-68-9 (beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside)
41055-68-9 structure
Product Name:beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
CAS No:41055-68-9
MF:C12H22O11
MW:354.208343029022
CID:926525
PubChem ID:90472459
Update Time:2025-04-19
beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
- β-D-[UL-13C6]FRUCTOFURANOSYL α-D-[UL-13C6]GLUCOPYRANOSIDE
- D-SUCROSE-13C12
- [Ul-13C12]sucrose
- (2R,3S,4S,5R,6R)-2-(hydroxy(113C)methyl)-6-[[(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxy(113C)methyl)(2,3,4,5-13C4)oxolan-2-yl](113C)methoxy](2,3,4,5,6-13C5)oxane-3,4,5-triol
- 41055-68-9
- NMXLJRHBJVMYPD-NQEONGJVSA-N
-
- Inchi: 1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)21-3-12(20)10(19)7(16)5(2-14)23-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
- InChI Key: NMXLJRHBJVMYPD-NQEONGJVSA-N
- SMILES: O1[13C@H]([13CH2]O)[13C@H]([13C@@H]([13C@]1([13CH2]O[13C@H]1[13C@@H]([13C@H]([13C@@H]([13C@@H]([13CH2]O)O1)O)O)O)O)O)O
Computed Properties
- Exact Mass: 354.15600
- Monoisotopic Mass: 354.15646954g/mol
- Isotope Atom Count: 12
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.3
- Topological Polar Surface Area: 190Ų
Experimental Properties
- Melting Point: 185-187 °C(lit.)
- PSA: 189.53000
- LogP: -5.39560
beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
41055-68-9 (beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside) Related Products
- 547-25-1(3-O-a-D-Glucopyranosyl-D-fructose)
- 582-52-5((3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol)
- 57-50-1(Sucrose, Ultra Pure)
- 97-30-3(Methyl a-D-Glucopyranoside)
- 4618-18-2(Lactulose)
- 4064-06-6(1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose)
- 641-74-7((3R,3aR,6R,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
- 69-79-4((2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}hexanal)
- 63-42-3(Lactose)
- 585-88-6(Maltitol)
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